molecular formula C13H17NO4 B8589288 Methyl 2-(benzamidomethyl)-3-hydroxybutanoate CAS No. 142248-11-1

Methyl 2-(benzamidomethyl)-3-hydroxybutanoate

Cat. No.: B8589288
CAS No.: 142248-11-1
M. Wt: 251.28 g/mol
InChI Key: ATBIFOORFZTUKF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 2-(benzamidomethyl)-3-hydroxybutanoate is a useful research compound. Its molecular formula is C13H17NO4 and its molecular weight is 251.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

142248-11-1

Molecular Formula

C13H17NO4

Molecular Weight

251.28 g/mol

IUPAC Name

methyl 2-(benzamidomethyl)-3-hydroxybutanoate

InChI

InChI=1S/C13H17NO4/c1-9(15)11(13(17)18-2)8-14-12(16)10-6-4-3-5-7-10/h3-7,9,11,15H,8H2,1-2H3,(H,14,16)

InChI Key

ATBIFOORFZTUKF-UHFFFAOYSA-N

Canonical SMILES

CC(C(CNC(=O)C1=CC=CC=C1)C(=O)OC)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

Into a 200-ml stainless steel-made autoclave was placed 3.56 g (0.0143 mole) of methyl 2-benzamidomethyl-3-oxobutyrate. After nitrogen replacement, 7 ml of a separately prepared dichloromethane/methanol (7/1 by volume) mixed solvent solution containing 0.01 g (0.00894 mmole) of [RuI(p-Cymene)((-)-OcH-BINAP)]I as obtained in Example 5 was added. The resulting mixture was stirred at a hydrogen pressure of 50 kg/cm2 and a temperature of 65° C. for 20 hours. After the reaction, the reaction mixture was analyzed- by high-speed liquid chromatography. As a result, it was found that 2.79 g (percent yield: 78%) of methyl 2-benzamidomethyl-3-hydroxybutyrate had been formed and that the conversion was 80%, diastereomer selectivity 91.6%, and optical percent yield 99% ee.
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